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Compound of Interest

Compound Name: GS-493

Cat. No.: B15545206 Get Quote

Technical Support Center: GS-493
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the solubility and stability of the selective SHP2 inhibitor, GS-
493. Below you will find troubleshooting guides and frequently asked questions to ensure the

successful handling and application of this compound in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is GS-493 and what is its primary mechanism of action?

A1: GS-493 is a selective inhibitor of the protein tyrosine phosphatase SHP2 (PTPN11).[1][2][3]

It exhibits an IC50 of 71 nM for SHP2 and demonstrates significant selectivity over related

phosphatases like SHP1 and PTP1B.[1][2] By inhibiting SHP2, GS-493 blocks downstream

signaling pathways, such as the RAS-MAPK pathway, which are crucial for cell growth and

motility. This makes it a valuable tool for cancer research, as it has been shown to inhibit tumor

growth in vitro and in vivo.[1][2]

Q2: What are the recommended solvents for dissolving GS-493?

A2: GS-493 is soluble in organic solvents such as DMSO and ethanol. For in vitro experiments,

it is common to prepare a stock solution in DMSO.

Q3: How should I prepare a stock solution of GS-493?
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A3: To prepare a stock solution, dissolve GS-493 in an appropriate organic solvent, such as

DMSO. For example, to make a 10 mM stock solution, add 1 mL of DMSO to 5.10 mg of GS-
493 (Molecular Weight: 510.44 g/mol ). It is recommended to sonicate the solution to aid in

dissolution.

Q4: What are the recommended storage conditions for GS-493?

A4: GS-493 should be stored at -20°C for long-term storage. For short-term storage, it can be

kept at 4°C. It is advisable to protect the compound from light. Stock solutions in DMSO should

also be stored at -20°C and are typically stable for several months.

Troubleshooting Guide
Problem 1: I am having difficulty dissolving GS-493.

Solution: Ensure you are using a suitable solvent. GS-493 has limited solubility in aqueous

solutions. For initial solubilization, use an organic solvent like DMSO. If precipitation occurs

when diluting the DMSO stock solution in aqueous media, try reducing the final

concentration of GS-493 or increasing the percentage of DMSO in the final solution (while

being mindful of the DMSO tolerance of your cell line or assay). Gentle warming and

vortexing can also aid in dissolution.

Problem 2: I am observing a loss of compound activity over time.

Solution: This could be due to improper storage or multiple freeze-thaw cycles.

Storage: Always store the solid compound and stock solutions at the recommended

temperature of -20°C.

Freeze-Thaw Cycles: To avoid degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes before freezing.

Solution Stability: If you are preparing working solutions in aqueous buffers, use them

fresh and do not store them for extended periods, as the stability of GS-493 in aqueous

media may be limited.

Quantitative Data Summary
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Table 1: Physical and Chemical Properties of GS-493

Property Value

Molecular Formula C21H14N6O8S

Molecular Weight 510.44 g/mol

CAS Number 1710337-31-7

Table 2: In Vitro Activity of GS-493

Target IC50

SHP2 71 nM

SHP1 2.08 µM

PTP1B 3.17 µM

Experimental Protocols
Protocol 1: Preparation of a 10 mM GS-493 Stock Solution in DMSO

Weighing: Accurately weigh 5.10 mg of GS-493 powder.

Solubilization: Add 1 mL of DMSO to the powder.

Mixing: Gently vortex the solution and sonicate for a few minutes until the solid is completely

dissolved.

Storage: Store the stock solution in aliquots at -20°C.

Protocol 2: In Vitro Cell-Based Assay Workflow

This protocol outlines a general workflow for testing the effect of GS-493 on cancer cell growth.
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1. Cell Seeding
Seed cancer cells in a multi-well plate.

2. Compound Treatment
Treat cells with varying concentrations of GS-493.

(Prepare dilutions from DMSO stock)

3. Incubation
Incubate cells for the desired time period (e.g., 72 hours).

4. Viability Assay
Assess cell viability using a suitable method (e.g., MTT, CellTiter-Glo).

5. Data Analysis
Determine the IC50 value of GS-493.

Click to download full resolution via product page

Caption: General workflow for an in vitro cell viability assay with GS-493.

Signaling Pathway
The diagram below illustrates the role of SHP2 in the RAS-MAPK signaling pathway, which is

inhibited by GS-493.
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Caption: Simplified RAS-MAPK signaling pathway showing the inhibitory action of GS-493 on

SHP2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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